Cas no 26595-27-7 (Propanedioicacid, 2,2-dimethyl-, 1,3-diphenyl ester)

Propanedioicacid, 2,2-dimethyl-, 1,3-diphenyl ester structure
26595-27-7 structure
Product Name:Propanedioicacid, 2,2-dimethyl-, 1,3-diphenyl ester
CAS No:26595-27-7
MF:C17H16O4
MW:284.306545257568
CID:290211
PubChem ID:314227
Update Time:2025-04-19

Propanedioicacid, 2,2-dimethyl-, 1,3-diphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioicacid, 2,2-dimethyl-, 1,3-diphenyl ester
    • diphenyl 2,2-dimethylpropanedioate
    • AC1L7P6N
    • dimethyl-malonic acid diphenyl ester
    • Dimethylmalonic acid, diphenyl ester
    • Dimethyl-malonsaeure-diphenylester
    • NSC231504
    • DTXSID90310741
    • 26595-27-7
    • Diphenyl dimethylpropanedioate
    • NSC-231504
    • HWZVGGMEXHEECA-UHFFFAOYSA-N
    • Inchi: 1S/C17H16O4/c1-17(2,15(18)20-13-9-5-3-6-10-13)16(19)21-14-11-7-4-8-12-14/h3-12H,1-2H3
    • InChI Key: HWZVGGMEXHEECA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C(C(=O)OC1C=CC=CC=1)(C)C)=O

Computed Properties

  • Exact Mass: 284.10488
  • Monoisotopic Mass: 284.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.174
  • Boiling Point: 414.1°Cat760mmHg
  • Flash Point: 206.6°C
  • Refractive Index: 1.555
  • PSA: 52.6
  • LogP: 3.22380
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